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Compound of Interest

Compound Name: Histamine Phosphate

Cat. No.: B000521

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation, storage,
and handling of stable histamine phosphate solutions for laboratory use. Adherence to these
guidelines will help ensure the accuracy and reproducibility of experimental results.

Introduction

Histamine, a biogenic amine, plays a crucial role in various physiological processes, including
allergic reactions, gastric acid secretion, and neurotransmission.[1] In a laboratory setting,
accurate and stable solutions of histamine are essential for a wide range of applications, from
in vitro cell-based assays to in vivo animal studies. Histamine phosphate is the salt form
commonly used for preparing these solutions due to its solubility in aqueous solutions.
However, the stability of histamine phosphate solutions can be compromised by factors such
as temperature, light exposure, and pH. These application notes provide the necessary
information to prepare and maintain the integrity of histamine phosphate solutions.

Data Presentation: Stability of Histamine Phosphate
Solutions

The stability of histamine phosphate solutions is critical for the reliability of experimental
outcomes. The following table summarizes quantitative data on the stability of histamine
phosphate solutions under various storage conditions.
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Saline t Light
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0.125-16 ) 20 Dark 7 days 83-94 [2]
Saline
Buffered

0.125-16 ) 4 Dark 8 weeks 97 [2]
Saline
Buffered

0.125- 16 ) -20 Dark 12 months Stable [2]
Saline
Isotonic

Not

N Phosphate 60 Dark 5 days ~93.7 [3]

Specified

Buffer

Note: Once removed from refrigeration or frozen storage, it is recommended to use the solution
within 6 hours.[2]

Experimental Protocols
Materials and Equipment

o Histamine phosphate powder (CAS 51-74-1)

» Sterile, pyrogen-free water for injection or a suitable sterile buffer (e.g., isotonic phosphate

buffer, buffered saline)

o Sterile glassware (volumetric flasks, beakers)

» Sterile magnetic stirrer and stir bar

o Calibrated analytical balance

o Calibrated pH meter
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« Sterile filters (0.22 um pore size)
» Sterile, amber-colored storage vials or clear vials protected from light

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparation of a 1 mg/mL Histamine
Phosphate Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution. This concentration can be
further diluted to meet specific experimental needs. For example, for intradermal testing, a
concentration of 0.1 mg/mL histamine base (equivalent to 0.275 mg/mL histamine phosphate)
is often used.[1] For prick or scratch testing, a 1 mg/mL histamine base (2.75 mg/mL histamine
phosphate) solution is common.[1]

o Calculation: Determine the required amount of histamine phosphate powder. The molecular
weight of histamine phosphate is 307.14 g/mol .

¢ Weighing: In a clean, sterile weighing boat, accurately weigh the calculated amount of
histamine phosphate powder using a calibrated analytical balance.

o Dissolution: Transfer the powder to a sterile volumetric flask of the desired final volume. Add
a portion of the sterile solvent (e.g., water for injection or buffered saline) and swirl gently to
dissolve the powder. A magnetic stirrer can be used to facilitate dissolution.

e Volume Adjustment: Once the powder is completely dissolved, add the solvent to the final
volume mark on the volumetric flask.

» pH Measurement and Adjustment (if necessary): If using an unbuffered solvent, measure the
pH of the solution using a calibrated pH meter. The pH of histamine phosphate solutions
should generally be between 3.0 and 6.0.[4] If necessary, adjust the pH with sterile solutions
of acid or base.

 Sterilization: Sterilize the solution by filtering it through a 0.22 um sterile filter into a sterile,
light-protected (amber) final storage container. Studies have also shown that histamine acid
phosphate solutions can be sterilized by autoclaving with minimal degradation.[5][6]
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» Labeling: Clearly label the storage container with the name of the solution, concentration,
preparation date, and initials of the preparer.

o Storage: Store the solution at 2-8°C for short-term use (up to 8 weeks) or at -20°C for long-
term storage (up to 12 months).[2] Always protect the solution from light.[1][2] Stock
solutions stored at -20°C should be used within one month, while those at -80°C can be
stored for up to six months.[7]

Mandatory Visualizations
Experimental Workflow for Histamine Phosphate
Solution Preparation
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Caption: Workflow for preparing stable histamine phosphate solutions.
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Histamine Signaling Pathways

Histamine exerts its effects by binding to four different G-protein coupled receptors (GPCRS):
H1, H2, H3, and H4.[8][9] The activation of these receptors triggers distinct intracellular

signaling cascades.
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Caption: Overview of histamine receptor signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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